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Compound of Interest

Compound Name: PF-4191834

Cat. No.: B1679697

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This document provides essential guidance on the proper disposal procedures for PF-4191834,
a potent and selective non-redox 5-lipoxygenase inhibitor.

Safety and Handling Profile

PF-4191834, with the chemical formula C22H23N30:S, is identified by CAS number 1029317-
21-2. According to the Safety Data Sheet (SDS) provided by GlpBio Technology USA, PF-
4191834 is not classified as a hazardous substance or mixture.[1] However, as a standard
practice in a laboratory environment, all chemicals should be handled with a degree of caution.

Key Handling Precautions:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses, gloves, and a lab coat, when handling PF-4191834.

e Avoid Contact: Prevent contact with skin and eyes. In case of accidental contact, rinse the
affected area thoroughly with water.

 Ingestion and Inhalation: Avoid ingestion and inhalation of the compound.

Disposal Procedures
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Given that PF-4191834 is not classified as hazardous, its disposal is more straightforward than
that of regulated chemical waste. However, it is imperative to adhere to local, state, and federal
regulations regarding chemical disposal.

Step-by-Step Disposal Guidance:

o Consult Local Regulations: Before proceeding, always consult your institution's
Environmental Health and Safety (EHS) department for specific guidelines on non-
hazardous chemical waste disposal. Regulations can vary significantly.

o Small Quantities: For small quantities of PF-4191834, disposal with regular laboratory waste
may be permissible, provided it is not contaminated with any hazardous substances.

o Large Quantities: For larger quantities, it is recommended to contact a licensed chemical
waste disposal contractor to ensure proper and compliant disposal.

o Decontamination: Any containers or equipment that have come into contact with PF-4191834
should be thoroughly decontaminated before disposal or reuse. Rinsing with an appropriate
solvent (e.g., ethanol or acetone) followed by water is a common practice.

e Avoid Drain Disposal: As a general rule, do not dispose of any chemicals, including those
classified as non-hazardous, down the drain unless explicitly permitted by your institution's
EHS guidelines.

Quantitative Data Summary

Property

Value

Chemical Name

4-(3-((4-(1-methyl-1H-pyrazol-5-
yl)phenyl)thio)phenyl)tetrahydro-2H-pyran-4-

carboxamide

CAS Number 1029317-21-2
Molecular Formula C22H23N302S
Molecular Weight 393.5 g/mol

Hazard Classification

Not a hazardous substance or mixture[1]
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Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of PF-
4191834.

Start: PF-4191834 for Disposal

Is the waste contaminated
with hazardous substances?

Treat as Non-Hazardous Waste

Treat as Hazardous Waste:
Follow Institutional EHS Protocol

Consult Institutional EHS
for specific guidelines

:

Small Quantity?

No

Dispose with regular Contact Licensed Waste
laboratory waste (if permitted) Disposal Contractor

End of Disposal Process
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Caption: Logical workflow for the disposal of PF-4191834.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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